Cas no 114214-52-7 (tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate
• CAS No: 114214-52-7
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD18073321
• CID: 4453662
• PubChem ID: 20067140
• Update Time: 2025-05-22

tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-amino-4-methoxy-, 1,1-dimethylethyl ester
• 3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate
• SCHEMBL9773777
• trans-3-amino-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• CS-0341940
• AT18598
• tert-Butyl3-amino-4-methoxypyrrolidine-1-carboxylate
• EN300-34830
• STYSIWNZDIJKGC-UHFFFAOYSA-N
• tert-butyl (3S,4S)-3-amino-4-methoxy-pyrrolidine-1-carboxylate
• (3R,4S)-tert-Butyl 3-amino-4-methoxypyrrolidine-1-carboxylate
• SB20598
• SB33749
• tert. Butyl (3SR,4SR)-3-amino-4-methoxy-pyrrolidine-1-carboxylate
• SB20599
• DB-070380
• 3-Amino-1-Boc-4-methoxy-pyrrolidine
• MFCD09040597
• AKOS005218391
• SB33748
• (3S,4S)-3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• 3-amino-1-t-butoxycarbonyl-4-methoxypyrrolidine
• SB30830
• 114214-52-7
• tert-Butyl 3-amino-4-methoxy-1-pyrrolidinecarboxylate
• cis-3-Amino-4-methoxy-pyrrolidine-1-carboxylic acid tert-butyl ester
• SB31794
• SY031109
• (3S,4S)-3-Amino-1-Boc-4-methoxypyrrolidine
• PB32759

• MDL： MFCD18073321
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(13)12-5-7(11)8(6-12)14-4/h7-8H,5-6,11H2,1-4H3
• InChI Key： STYSIWNZDIJKGC-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(OC)C(N)C1

Computed Properties

• Exact Mass: 216.14739250Da
• Monoisotopic Mass: 216.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate (CAS No. 114214-52-7)

tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate (CAS No. 114214-52-7) is a versatile pyrrolidine derivative widely used in pharmaceutical and organic synthesis. This compound, often referred to as a Boc-protected amino pyrrolidine, plays a crucial role in the development of bioactive molecules and drug intermediates. Its unique structure, featuring a tert-butyl carbamate (Boc) group and a methoxy substituent, makes it a valuable building block in medicinal chemistry.

The growing interest in tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate is driven by its applications in the synthesis of kinase inhibitors and GPCR-targeting compounds, which are hot topics in current drug discovery. Researchers frequently search for information about its synthetic routes, purification methods, and scaling-up procedures, reflecting the compound's importance in both academic and industrial settings.

From a chemical perspective, tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate demonstrates excellent stability under various reaction conditions, making it ideal for multi-step syntheses. The Boc protecting group can be selectively removed under mild acidic conditions, allowing for further functionalization of the 3-amino group. This characteristic has made it particularly valuable in peptidomimetic design and fragment-based drug discovery approaches.

Recent advancements in flow chemistry and continuous manufacturing have created new opportunities for using tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate in more efficient synthetic processes. Many pharmaceutical companies are exploring its potential in the development of next-generation therapeutics, particularly in areas such as cancer treatment and neurological disorders.

The market for tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate has seen steady growth, with increasing demand from contract research organizations and academic laboratories. Quality specifications typically require high purity levels (>98%), with strict control of residual solvents and impurity profiles. Analytical methods such as HPLC and NMR are commonly employed for quality control.

From a regulatory standpoint, tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate is generally considered safe for laboratory use when proper handling procedures are followed. It's important to note that while this compound itself isn't classified as hazardous, researchers should always consult material safety data sheets (MSDS) for specific handling guidelines.

The future outlook for tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate appears promising, with ongoing research exploring its potential in bioconjugation chemistry and PROTAC technology. As the pharmaceutical industry continues to focus on targeted therapies and precision medicine, the demand for high-quality building blocks like this pyrrolidine derivative is expected to grow.

For researchers working with tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate, proper storage conditions (typically 2-8°C in a dry environment) are essential to maintain product stability. Many suppliers now offer customized packaging options to meet specific research needs, from milligram quantities for screening purposes to kilogram-scale batches for process development.

In conclusion, tert-butyl 3-amino-4-methoxypyrrolidine-1-carboxylate (CAS No. 114214-52-7) represents an important tool in modern synthetic chemistry, with wide-ranging applications in drug discovery and development. Its unique structural features and versatility continue to make it a compound of significant interest to both academic and industrial researchers worldwide.